3-[benzyl(methyl)amino]-N-(2-methylphenyl)propanamide

• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 3-[benzyl(methyl)amino]-N-(2-methylphenyl)propanamide
• InChI: InChI=1S/C18H22N2O/c1-15-8-6-7-11-17(15)19-18(21)12-13-20(2)14-16-9-4-3-5-10-16/h3-11H,12-14H2,1-2H3,(H,19,21)
• InChI Key: ZOIOSRMJPWFXBU-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)CCN(C)CC2=CC=CC=C2

Description

3-[Benzyl(methyl)amino]-N-(2-methylphenyl)propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as 'BMPA' and belongs to the class of amides. BMPA has a complex molecular structure and is synthesized using various methods.

Mechanism of Action

The mechanism of action of BMPA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in various biological processes. BMPA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. BMPA has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
BMPA has been found to have various biochemical and physiological effects. BMPA has been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. BMPA has also been found to inhibit the production of inflammatory mediators, suggesting its potential use in the treatment of inflammatory diseases. BMPA has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

BMPA has several advantages for use in lab experiments, including its ability to selectively inhibit certain enzymes and its potential use as a fluorescent probe. However, BMPA also has some limitations, including its complex molecular structure, which can make it difficult to synthesize and purify. BMPA also has limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on BMPA. One potential direction is the development of BMPA-based drugs for the treatment of cancer and inflammatory diseases. Another potential direction is the use of BMPA as a fluorescent probe for imaging biological systems. Additionally, further studies are needed to fully understand the mechanism of action of BMPA and its potential applications in various fields of research.
Conclusion:
In conclusion, BMPA is a complex chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BMPA has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for drug development. BMPA has also been studied for its potential use as a fluorescent probe for imaging biological systems. Further research is needed to fully understand the potential applications of BMPA and its mechanism of action.

Synthesis Methods

The synthesis of BMPA is a complex process that involves the reaction of benzylamine with 2-methylbenzoyl chloride in the presence of a base. The resulting compound is then further reacted with methylamine to obtain BMPA. This method of synthesis is known as the 'Mannich reaction' and is widely used for the production of BMPA.

Scientific Research Applications

BMPA has many potential applications in scientific research, including drug discovery, medicinal chemistry, and biological studies. BMPA has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for drug development. BMPA has also been studied for its potential use as a fluorescent probe for imaging biological systems.